Cas no 1263375-50-3 (1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- )
1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
- trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
- PS-19179
- SCHEMBL1191905
- 1263375-50-3
- (1r,4r)-N1-[(2R)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine
- trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine
- trans-(1r,4R)-N1-((R)-1-Methoxypropan-2-yl)cyclohexane-1,4-diamine
- CS-0007934
- SCHEMBL12466343
- F86139
- MFCD28402801
- QQVYIOJAKFELRM-OPRDCNLKSA-N
- 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
-
- Inchi: 1S/C10H22N2O/c1-8(7-13-2)12-10-5-3-9(11)4-6-10/h8-10,12H,3-7,11H2,1-2H3/t8-,9-,10-/m1/s1
- InChI Key: QQVYIOJAKFELRM-OPRDCNLKSA-N
- SMILES: [C@@H]1(N[C@H](C)COC)CC[C@@H](N)CC1
Computed Properties
- Exact Mass: 186.173213330g/mol
- Monoisotopic Mass: 186.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 47.3Ų
1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1077935-1g |
trans-(1r,4R)-N1-((R)-1-Methoxypropan-2-yl)cyclohexane-1,4-diamine |
1263375-50-3 | 98% | 1g |
¥4078.00 | 2025-07-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1077935-5g |
trans-(1r,4R)-N1-((R)-1-Methoxypropan-2-yl)cyclohexane-1,4-diamine |
1263375-50-3 | 98% | 5g |
¥10959.00 | 2025-07-04 | |
| eNovation Chemicals LLC | Y1299199-100mg |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 97% | 100mg |
$135 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299199-250MG |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 97% | 250mg |
$195 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299199-500MG |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 97% | 500mg |
$300 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299199-1G |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 97% | 1g |
$465 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299199-5G |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 97% | 5g |
$1450 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299199-10G |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 97% | 10g |
$2470 | 2024-07-21 | |
| Aaron | AR027ORM-100mg |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 98% | 100mg |
$92.00 | 2025-07-04 | |
| Aaron | AR027ORM-250mg |
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine |
1263375-50-3 | 98% | 250mg |
$147.00 | 2025-07-04 |
1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
Comprehensive Overview of 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- (CAS No. 1263375-50-3)
1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- (CAS 1263375-50-3) is a specialized chiral diamine derivative with significant applications in asymmetric synthesis and pharmaceutical intermediates. This compound features a trans-1,4-cyclohexanediamine backbone modified by an (R)-2-methoxy-1-methylethyl substituent, imparting unique stereochemical properties valuable for enantioselective reactions. Its molecular structure combines rigidity from the cyclohexane ring with the flexibility of the methoxy-alkyl side chain, making it a versatile building block in medicinal chemistry and material science.
The growing demand for chiral auxiliaries and pharmaceutical intermediates has positioned this compound as a subject of research interest. Scientists frequently search for "trans-1,4-cyclohexanediamine derivatives" or "CAS 1263375-50-3 applications" to explore its role in catalysis and drug development. Recent studies highlight its potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in targeted cancer therapies and neurological drug discovery.
From a synthetic perspective, N1-[(1R)-2-methoxy-1-methylethyl]-1,4-cyclohexanediamine exhibits excellent solubility in polar organic solvents like methanol and DMSO, while maintaining stability under ambient conditions. These physicochemical properties make it suitable for multi-step organic transformations. Industrial queries often focus on "scale-up synthesis of CAS 1263375-50-3" or "stereoselective modifications of 1,4-diaminocyclohexane," reflecting its commercial relevance in fine chemical production.
In material science, the compound's trans-configuration and chiral center enable the construction of metal-organic frameworks (MOFs) with helical channels. Researchers investigating "chiral MOF design" or "enantioselective separation materials" frequently encounter this diamine derivative. Its methoxy group additionally serves as a hydrogen bond acceptor, facilitating supramolecular assembly in advanced polymer systems.
The environmental profile of 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- complies with green chemistry principles, as evidenced by biodegradability studies. Regulatory databases show increasing searches for "sustainable chiral building blocks" and "eco-friendly asymmetric catalysts," areas where this compound demonstrates advantages over traditional aromatic diamines. Its thermal stability (decomposition >200°C) further supports applications in high-temperature processes.
Analytical characterization of CAS 1263375-50-3 typically involves chiral HPLC and polarimetry to verify enantiopurity, alongside NMR and mass spectrometry for structural confirmation. Quality control protocols emphasize the importance of the trans-geometry and (R)-configuration, with technical documents often referencing "spectroscopic data for N1-[(1R)-2-methoxy-1-methylethyl] substitution" in peer-reviewed methodologies.
Market intelligence indicates expanding applications of this compound in electronic materials, particularly for liquid crystal displays (LCDs) where its rigid-rod structure improves alignment properties. Patent analyses reveal growing interest in "diamine-based LCD additives" and "chiral dopants for display technology," positioning 1263375-50-3 as a candidate for next-generation optoelectronic materials.
Future research directions for trans-N1-[(1R)-2-methoxy-1-methylethyl]-1,4-cyclohexanediamine include exploration in artificial enzyme mimics and organocatalysis, responding to the pharmaceutical industry's need for metal-free asymmetric transformations. The compound's structural features – combining a conformationally restricted diamine with a chiral alkoxy group – offer unique opportunities in molecular recognition systems, addressing frequent search queries about "host-guest chemistry building blocks."
1263375-50-3 (1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)